2-acetamidophenyl sulfurofluoridate
Overview
Description
2-Acetamidophenyl sulfurofluoridate (2-APS) is an organosulfur compound with a range of applications in scientific research. It is a derivative of acetaminophen and is used as a fluorescent marker in various biochemical assays. The compound is also used for its unique properties as a substrate for enzymes, such as glutathione transferases, as well as for its ability to act as a chelating agent. 2-APS is also used in the synthesis of various drugs and other compounds, as well as for its ability to bind to proteins and other molecules.
Scientific Research Applications
2-acetamidophenyl sulfurofluoridate has a range of applications in scientific research. It is used as a fluorescent marker in various biochemical assays, such as enzyme-linked immunosorbent assays (ELISA). It is also used for its unique properties as a substrate for enzymes, such as glutathione transferases, as well as for its ability to act as a chelating agent. 2-acetamidophenyl sulfurofluoridate is also used in the synthesis of various drugs and other compounds, as well as for its ability to bind to proteins and other molecules.
Mechanism of Action
2-acetamidophenyl sulfurofluoridate acts as a fluorescent marker in various biochemical assays. When exposed to light, the compound emits a bright blue light, which can be used to detect the presence of various molecules. The compound also acts as a substrate for enzymes, such as glutathione transferases, which are involved in the metabolism of drugs and other compounds. Additionally, 2-acetamidophenyl sulfurofluoridate can act as a chelating agent, binding to metal ions and other molecules.
Biochemical and Physiological Effects
2-acetamidophenyl sulfurofluoridate has been studied for its potential effects on the biochemical and physiological processes of the body. In animal studies, the compound has been found to have anti-inflammatory and antioxidant properties. It has also been found to have a protective effect against oxidative stress and to reduce the levels of certain inflammatory markers in the blood. Additionally, 2-acetamidophenyl sulfurofluoridate has been found to have neuroprotective effects, which may be beneficial in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
2-acetamidophenyl sulfurofluoridate has a number of advantages when used in laboratory experiments. The compound is relatively stable and can be stored at room temperature for long periods of time. Additionally, the compound is relatively non-toxic and is not known to cause any adverse effects in humans. However, the compound is relatively expensive and its fluorescent properties can be affected by other molecules in the environment.
Future Directions
There are a number of potential future directions for the use of 2-acetamidophenyl sulfurofluoridate in scientific research. The compound could be used to study the effects of oxidative stress and inflammation on various diseases, such as cancer and neurodegenerative diseases. Additionally, the compound could be used to study the effects of chelation on various molecules and to develop new drugs and other compounds. Additionally, 2-acetamidophenyl sulfurofluoridate could be used to study the effects of various drugs and other compounds on the body, as well as to develop new methods for drug delivery. Finally, the compound could be used to study the effects of various environmental pollutants on the body and to develop new methods for their detection and removal.
Synthesis Methods
2-acetamidophenyl sulfurofluoridate can be synthesized in a variety of ways. The most common method is by the reaction of acetaminophen with sulfuric acid and fluorobenzene. This reaction is carried out at a temperature of 40-50°C and produces 2-acetamidophenyl sulfurofluoridate in a yield of around 80%. Another method of synthesis involves the reaction of acetaminophen with sulfur dioxide and fluorobenzene in the presence of a base, such as sodium hydroxide. This reaction produces 2-acetamidophenyl sulfurofluoridate in a yield of around 70%.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-acetamidophenyl sulfurofluoridate can be achieved through a two-step reaction process. The first step involves the preparation of 2-acetamidophenol, which is then reacted with sulfuryl fluoride to yield the final product.", "Starting Materials": [ "p-Acetamidophenol", "Sulfuryl fluoride", "Sodium hydroxide", "Methanol", "Chloroform" ], "Reaction": [ "Step 1: Preparation of 2-acetamidophenol", "a. Dissolve p-acetamidophenol in a solution of sodium hydroxide in methanol.", "b. Heat the mixture under reflux for 2-3 hours.", "c. Cool the mixture and extract the product with chloroform.", "d. Dry the organic layer with anhydrous sodium sulfate and evaporate the solvent to obtain 2-acetamidophenol.", "Step 2: Synthesis of 2-acetamidophenyl sulfurofluoridate", "a. Dissolve 2-acetamidophenol in chloroform.", "b. Add sulfuryl fluoride dropwise to the solution while stirring vigorously.", "c. Continue stirring for 2-3 hours at room temperature.", "d. Filter the mixture to remove any insoluble impurities.", "e. Evaporate the solvent to obtain the final product, 2-acetamidophenyl sulfurofluoridate." ] } | |
CAS RN |
2411199-14-7 |
Molecular Formula |
C8H8FNO4S |
Molecular Weight |
233.2 |
Purity |
95 |
Origin of Product |
United States |
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